tert-Butyl (2-chloro-5-fluoro-6-methoxypyridin-3-yl)carbamate

• CAS No.: 943025-87-4
• Molecular Formula: C11H14ClFN2O3
• Molecular Weight: 276.69 g/mol
• IUPAC Name: tert-butyl N-(2-chloro-5-fluoro-6-methoxypyridin-3-yl)carbamate
• InChI: InChI=1S/C11H14ClFN2O3/c1-11(2,3)18-10(16)14-7-5-6(13)9(17-4)15-8(7)12/h5H,1-4H3,(H,14,16)
• InChI Key: RMVUTAMARBWDMN-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1=CC(=C(N=C1Cl)OC)F

Description

Tert-Butyl (2-chloro-5-fluoro-6-methoxypyridin-3-yl)carbamate is a useful research compound. Its molecular formula is C11H14ClFN2O3 and its molecular weight is 276.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-chloro-5-fluoro-6-(methyloxy)-3-pyridinecarboxylic acid (32.65 g, 159 mmol) in toluene/triethylamine/tert-butanol (300 ml/26.4 ml/75 ml) was treated with diphenylphosphoryl azide (37.7 ml, 174.8 mmol) and heated to 100° C. for 2 hours. The mixture was treated with saturated aqueous sodium bicarbonate solution (500 ml) then extracted with ethyl acetate (3×500 ml). The combined organic extracts were dried over magnesium sulphate and evaporated. The residue was chromatographed eluting with 0-40% dichloromethane in petrol affording the product as a white solid (36.35 g, 83%).